Cas no 844904-34-3 (Benzene, 4-bromo-1-fluoro-2-(2-methoxyethenyl)-)
844904-34-3 structure
Product Name:Benzene, 4-bromo-1-fluoro-2-(2-methoxyethenyl)-
CAS No:844904-34-3
MF:C9H8BrFO
MW:231.061625480652
CID:1824427
PubChem ID:57989328
Update Time:2025-04-21
Benzene, 4-bromo-1-fluoro-2-(2-methoxyethenyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 4-bromo-1-fluoro-2-(2-methoxyethenyl)-
- A1-58582
- IBPXBBANVJPWCQ-SNAWJCMRSA-N
- (E)-4-Bromo-1-fluoro-2-(2-methoxyvinyl)benzene
- 4-bromo-1-fluoro-2-[(E)-2-(methoxy)ethenyl]benzene
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- Inchi: 1S/C9H8BrFO/c1-12-5-4-7-6-8(10)2-3-9(7)11/h2-6H,1H3/b5-4+
- InChI Key: IBPXBBANVJPWCQ-SNAWJCMRSA-N
- SMILES: BrC1=CC=C(C(/C=C/OC)=C1)F
Computed Properties
- Exact Mass: 229.97426g/mol
- Monoisotopic Mass: 229.97426g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 9.2Ų
Benzene, 4-bromo-1-fluoro-2-(2-methoxyethenyl)- Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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